2-(4-Methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)acetonitrile

• IUPAC Name: 2-(4-methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)acetonitrile
• InChI: InChI=1S/C12H11N3O2/c1-9-11(16)14(8-7-13)12(17)15(9)10-5-3-2-4-6-10/h2-6,9H,8H2,1H3
• InChI Key: ADOWDBZCUNFJLP-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)N(C(=O)N1C2=CC=CC=C2)CC#N
• Molecular Formula: C12H11N3O2
• Molecular Weight: 229.23 g/mol

Description

2-(4-Methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)acetonitrile, also known as MDPV, is a synthetic cathinone that has gained popularity as a recreational drug. However, MDPV also has potential applications in scientific research due to its unique chemical properties.

Mechanism of Action

2-(4-Methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)acetonitrile binds to the dopamine and norepinephrine transporters, preventing the reuptake of these neurotransmitters and leading to their accumulation in the synaptic cleft. This results in increased activation of the corresponding receptors, leading to the characteristic stimulant effects of 2-(4-Methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)acetonitrile.
Biochemical and Physiological Effects:
2-(4-Methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)acetonitrile has been shown to increase locomotor activity and induce hyperthermia in rodents. It also produces rewarding effects, leading to its potential for abuse. However, the long-term effects of 2-(4-Methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)acetonitrile on the brain and body are not well understood and require further investigation.

Advantages and Limitations for Lab Experiments

2-(4-Methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)acetonitrile has several advantages for use in lab experiments, including its potency and selectivity for dopamine and norepinephrine transporters. However, its potential for abuse and lack of long-term safety data are limitations that must be considered.

Future Directions

Future research on 2-(4-Methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)acetonitrile could focus on its effects on other neurotransmitter systems, as well as its potential as a tool for investigating the mechanisms of drug addiction. Additionally, further studies are needed to determine the long-term effects of 2-(4-Methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)acetonitrile on the brain and body, as well as its potential for therapeutic applications.

Synthesis Methods

2-(4-Methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)acetonitrile can be synthesized using various methods, including the Leuckart reaction and the reductive amination of 3,4-methylenedioxyphenylpropan-2-one. However, these methods require specialized equipment and expertise, making them challenging for non-experts.

Scientific Research Applications

2-(4-Methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)acetonitrile has been used in scientific research to investigate its effects on the central nervous system. Studies have shown that 2-(4-Methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)acetonitrile acts as a potent reuptake inhibitor of dopamine and norepinephrine, leading to increased levels of these neurotransmitters in the brain.